(+)-Xestospongin A
(+)-Xestospongin A
(+)-Xestospongin A is a natural product found in Xestospongia, Neopetrosia chaliniformis, and Neopetrosia exigua with data available.
Brand Name:
Vulcanchem
CAS No.:
123048-14-6
VCID:
VC20870732
InChI:
InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24-,25-,26-,27+,28+/m1/s1
SMILES:
C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1
Molecular Formula:
C28H50N2O2
Molecular Weight:
446.7 g/mol
(+)-Xestospongin A
CAS No.: 123048-14-6
Cat. No.: VC20870732
Molecular Formula: C28H50N2O2
Molecular Weight: 446.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (+)-Xestospongin A is a natural product found in Xestospongia, Neopetrosia chaliniformis, and Neopetrosia exigua with data available. |
|---|---|
| CAS No. | 123048-14-6 |
| Molecular Formula | C28H50N2O2 |
| Molecular Weight | 446.7 g/mol |
| IUPAC Name | (1R,8R,10S,15R,22R,29S)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontane |
| Standard InChI | InChI=1S/C28H50N2O2/c1-3-7-15-25-17-21-30-20-10-14-24(28(30)31-25)12-6-2-4-8-16-26-18-22-29-19-9-13-23(11-5-1)27(29)32-26/h23-28H,1-22H2/t23-,24-,25-,26-,27+,28+/m1/s1 |
| Standard InChI Key | PQYOPBRFUUEHRC-NIVXRMQLSA-N |
| Isomeric SMILES | C1CCC[C@@H]2CCN3CCC[C@H]([C@@H]3O2)CCCCCC[C@@H]4CCN5CCC[C@H]([C@@H]5O4)CC1 |
| SMILES | C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1 |
| Canonical SMILES | C1CCCC2CCN3CCCC(C3O2)CCCCCCC4CCN5CCCC(C5O4)CC1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator